N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-[2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl]oxamide
• InChI: InChI=1S/C26H28N4O5/c31-25(27-16-19-8-9-23-24(15-19)35-18-34-23)26(32)28-17-21(22-7-4-14-33-22)30-12-10-29(11-13-30)20-5-2-1-3-6-20/h1-9,14-15,21H,10-13,16-18H2,(H,27,31)(H,28,32)
• InChI Key: LZESMRWYRGBZJR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(CNC(=O)C(=O)NCC3=CC4=C(C=C3)OCO4)C5=CC=CO5
• Molecular Formula: C26H28N4O5
• Molecular Weight: 476.5 g/mol

Description

N1-(benzo[d][1,3]dioxol-5-ylmethyl)-N2-(2-(furan-2-yl)-2-(4-phenylpiperazin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C26H28N4O5 and its molecular weight is 476.533. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Biological Activity

• Crystal Structure : Compounds with similar benzo-furan and benzodioxole moieties have been studied for their crystal structures, which can provide insights into their potential pharmacological applications. For instance, the crystal structures of benzo-furan derivatives have shown promising anti-tumoral activity due to their molecular arrangements and interactions within the crystal lattice (Diana et al., 2019).

• Biological Activity : Similarly structured compounds have been synthesized and evaluated for various biological activities. For example, N′-[(Z)-(3-Methyl-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)(phenyl)methyl]benzohydrazide and its metal complexes exhibited significant cytotoxic activity against human promyelocytic leukemia cells and some Gram-positive bacteria (Asegbeloyin et al., 2014).

Antimicrobial and Antiurease Activities

• Antimicrobial Activities : The synthesis of novel benzoxazole compounds with substituted phenylpiperazine groups demonstrated antimicrobial activities, providing a basis for the development of new therapeutic agents (Temiz-Arpaci et al., 2021).

• Antiurease and Antioxidant Activities : Compounds incorporating furan moieties have shown effective antiurease and antioxidant activities, suggesting their potential application in the treatment of diseases associated with oxidative stress and urease-related disorders (Sokmen et al., 2014).

Inhibition of NQO2 and Vasorelaxant Properties

• Inhibition of NQO2 : Analogues of furan-amidines, including those with modifications to the furan ring, have been evaluated as inhibitors of NQO2, a potential target for cancer chemotherapy and malaria treatment, showing the importance of structural analogues in medicinal chemistry (Alnabulsi et al., 2018).

• Vasorelaxant Activity : The pharmacological properties of furoxans and benzofuroxans have been explored for their remarkable biological activities, including vasorelaxant effects, highlighting the potential of benzodioxole derivatives in cardiovascular applications (Cerecetto & Porcal, 2005).